Cas no 1172234-95-5 (methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate)
1172234-95-5 structure
Product Name:methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
CAS No:1172234-95-5
MF:C7H8F2N2O2
MW:190.147428512573
CID:3158764
PubChem ID:25247459
Update Time:2025-04-21
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
- methyl1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
- SCHEMBL15898282
- 1172234-95-5
- methyl 2-(2,2-difluoroethyl)pyrazole-3-carboxylate
- STK351657
- EN300-185538
- DB-142611
- AKOS005167790
- F84633
- XWB23495
-
- MDL: MFCD09473371
- Inchi: 1S/C7H8F2N2O2/c1-13-7(12)5-2-3-10-11(5)4-6(8)9/h2-3,6H,4H2,1H3
- InChI Key: QUPUMUCRPIJDNL-UHFFFAOYSA-N
- SMILES: FC(CN1C(C(=O)OC)=CC=N1)F
Computed Properties
- Exact Mass: 190.05538383g/mol
- Monoisotopic Mass: 190.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 249.7±40.0 °C at 760 mmHg
- Flash Point: 104.8±27.3 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB500865-250 mg |
Methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 250MG |
€231.60 | 2022-03-01 | ||
| abcr | AB500865-1 g |
Methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 1g |
€398.20 | 2022-03-01 | ||
| abcr | AB500865-5 g |
Methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 5g |
€974.50 | 2022-03-01 | ||
| Enamine | EN300-185538-1g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 1g |
$900.0 | 2023-09-18 | |
| Enamine | EN300-185538-5g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 5g |
$2608.0 | 2023-09-18 | |
| Enamine | EN300-185538-10g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 10g |
$3868.0 | 2023-09-18 | |
| Enamine | EN300-185538-0.05g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 0.05g |
$209.0 | 2023-09-18 | |
| Enamine | EN300-185538-0.1g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 0.1g |
$312.0 | 2023-09-18 | |
| Enamine | EN300-185538-0.25g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 0.25g |
$444.0 | 2023-09-18 | |
| Enamine | EN300-185538-0.5g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate |
1172234-95-5 | 95% | 0.5g |
$702.0 | 2023-09-18 |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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